![molecular formula C19H21N3O5S B3676604 3-[(4-methyl-1-piperidinyl)sulfonyl]-N-(3-nitrophenyl)benzamide](/img/structure/B3676604.png)
3-[(4-methyl-1-piperidinyl)sulfonyl]-N-(3-nitrophenyl)benzamide
Overview
Description
3-[(4-methyl-1-piperidinyl)sulfonyl]-N-(3-nitrophenyl)benzamide, also known as MPSPB, is a chemical compound that has been widely studied in the field of medicinal chemistry. MPSPB is a potent inhibitor of the enzyme carbonic anhydrase IX (CA IX), which is overexpressed in many types of cancer cells.
Mechanism of Action
3-[(4-methyl-1-piperidinyl)sulfonyl]-N-(3-nitrophenyl)benzamide inhibits the activity of CA IX, which is involved in regulating the pH of cancer cells. Cancer cells have a higher pH than normal cells, which promotes their growth and survival. By inhibiting CA IX, 3-[(4-methyl-1-piperidinyl)sulfonyl]-N-(3-nitrophenyl)benzamide can disrupt the pH balance of cancer cells, leading to their death.
Biochemical and physiological effects:
3-[(4-methyl-1-piperidinyl)sulfonyl]-N-(3-nitrophenyl)benzamide has been shown to have a selective inhibitory effect on CA IX, with little or no effect on other carbonic anhydrase isoforms. This selectivity is important for minimizing side effects and maximizing efficacy. 3-[(4-methyl-1-piperidinyl)sulfonyl]-N-(3-nitrophenyl)benzamide has also been shown to have good pharmacokinetic properties, including good oral bioavailability and a long half-life.
Advantages and Limitations for Lab Experiments
3-[(4-methyl-1-piperidinyl)sulfonyl]-N-(3-nitrophenyl)benzamide is a useful tool for studying the role of CA IX in cancer biology. It can be used to investigate the biochemical and physiological effects of CA IX inhibition, and to test the efficacy of new cancer therapies that target CA IX. However, 3-[(4-methyl-1-piperidinyl)sulfonyl]-N-(3-nitrophenyl)benzamide has some limitations for lab experiments, including its high cost and limited availability.
Future Directions
There are several potential future directions for research on 3-[(4-methyl-1-piperidinyl)sulfonyl]-N-(3-nitrophenyl)benzamide and CA IX inhibition. One area of interest is the development of combination therapies that target multiple pathways involved in cancer growth and survival. Another area of interest is the use of 3-[(4-methyl-1-piperidinyl)sulfonyl]-N-(3-nitrophenyl)benzamide as a diagnostic tool for detecting CA IX expression in cancer cells. Finally, further research is needed to optimize the pharmacokinetic properties of 3-[(4-methyl-1-piperidinyl)sulfonyl]-N-(3-nitrophenyl)benzamide and to develop more potent and selective CA IX inhibitors.
Scientific Research Applications
3-[(4-methyl-1-piperidinyl)sulfonyl]-N-(3-nitrophenyl)benzamide has been extensively studied for its potential as a cancer treatment. CA IX is overexpressed in many types of cancer cells, making it a promising target for cancer therapy. 3-[(4-methyl-1-piperidinyl)sulfonyl]-N-(3-nitrophenyl)benzamide has been shown to inhibit the growth of cancer cells in vitro and in vivo, and has shown promising results in preclinical studies.
properties
IUPAC Name |
3-(4-methylpiperidin-1-yl)sulfonyl-N-(3-nitrophenyl)benzamide | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H21N3O5S/c1-14-8-10-21(11-9-14)28(26,27)18-7-2-4-15(12-18)19(23)20-16-5-3-6-17(13-16)22(24)25/h2-7,12-14H,8-11H2,1H3,(H,20,23) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LUKNWHLSEVCRCR-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CCN(CC1)S(=O)(=O)C2=CC=CC(=C2)C(=O)NC3=CC(=CC=C3)[N+](=O)[O-] | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H21N3O5S | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
403.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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